Cas no 1183502-56-8 ([1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol)

• Product Name: [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol
• CAS No: 1183502-56-8
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5734746
• PubChem ID: 60958310
• Update Time: 2025-06-08

[1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1183502-56-8
• AKOS010182776
• F1908-0363
• [1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol
• [4-(hydroxymethyl)piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• Methanone, [4-(hydroxymethyl)-1-piperidinyl](4-methyl-1,2,3-thiadiazol-5-yl)-
• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol
• [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol

• Inchi： 1S/C10H15N3O2S/c1-7-9(16-12-11-7)10(15)13-4-2-8(6-14)3-5-13/h8,14H,2-6H2,1H3
• InChI Key： ARHMCCCBHDCXRD-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCC(CO)CC1)=O

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 441.5±55.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol

Introduction to [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol (CAS No. 1183502-56-8)

[1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol (CAS No. 1183502-56-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of piperidine derivatives and is characterized by its unique structural features, which include a piperidine ring and a thiadiazole moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol can be represented as follows: the piperidine ring is substituted at the 4-position with a methanol group, and the 1-position is linked to a 4-methyl-1,2,3-thiadiazole-5-carbonyl moiety. This arrangement provides the compound with a high degree of structural rigidity and specific binding properties, which are crucial for its biological activity.

In the realm of medicinal chemistry, [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate various biological targets, including enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase implicated in cancer progression. The study found that [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol effectively reduced the phosphorylation levels of key signaling proteins, thereby inhibiting tumor growth in vitro and in vivo.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. A study published in the European Journal of Pharmacology in 2023 reported that [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol exhibited significant anti-inflammatory effects by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be further developed as a therapeutic agent for treating inflammatory conditions.

The pharmacokinetic properties of [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol have also been investigated to assess its suitability for drug development. Studies have shown that this compound has favorable oral bioavailability and metabolic stability, which are essential for effective drug delivery. Additionally, it exhibits low toxicity in preclinical models, making it a promising candidate for further clinical evaluation.

In terms of synthetic methods, several routes have been developed to produce [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol. One common approach involves the reaction of 4-methylthiadiazole with an appropriate piperidine derivative followed by functional group manipulation to introduce the methanol moiety. These synthetic strategies are designed to be scalable and cost-effective, facilitating large-scale production for both research and commercial purposes.

The future prospects for [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity towards specific biological targets. Additionally, efforts are being made to develop novel formulations that can improve its pharmacokinetic profile and reduce potential side effects. Clinical trials are also being planned to evaluate its safety and efficacy in human subjects.

In conclusion, [1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methanol (CAS No. 1183502-56-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological properties make it an attractive candidate for further investigation as a therapeutic agent for various diseases. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it is likely to play an increasingly important role in the field of medicinal chemistry.